Cas no 873588-40-0 (1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole)

• Product Name: 1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole
• CAS No: 873588-40-0
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 5438033
• PubChem ID: 16444497
• Update Time: 2025-05-20

1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-((3-(tert-butyl)-4-methoxyphenyl)sulfonyl)indoline
• 1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole
• Z274503504
• AKOS002278120
• 873588-40-0
• 1-(3-tert-butyl-4-methoxyphenyl)sulfonyl-2,3-dihydroindole
• {[3-(tert-butyl)-4-methoxyphenyl]sulfonyl}indoline
• F3179-0198
• 1-[[3-(1,1-Dimethylethyl)-4-methoxyphenyl]sulfonyl]-2,3-dihydro-1H-indole

• Inchi： 1S/C19H23NO3S/c1-19(2,3)16-13-15(9-10-18(16)23-4)24(21,22)20-12-11-14-7-5-6-8-17(14)20/h5-10,13H,11-12H2,1-4H3
• InChI Key： NPRYPGVURQSFDP-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C(C(C)(C)C)=C2)(=O)=O)C2=C(C=CC=C2)CC1

Computed Properties

• Exact Mass: 345.13986477g/mol
• Monoisotopic Mass: 345.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.0±55.0 °C(Predicted)
• pka: -2.16±0.20(Predicted)

Additional information on 1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole

Introduction to 1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole (CAS No. 873588-40-0)

1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole (CAS No. 873588-40-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are well-known for their diverse pharmacological properties and roles in drug development. The presence of a benzenesulfonyl group at the 1-position and a tert-butyl substituent at the 3-position, combined with a methoxy group at the 4-position, contributes to its distinct chemical profile and functionality.

The indole core of this molecule is a key pharmacophore that has been extensively studied for its involvement in various biological processes. Indole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of substituents in 1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole may enhance or modulate these activities, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in exploring novel indole derivatives as potential therapeutic agents. The benzenesulfonyl moiety is particularly noteworthy as it can serve as a linker or anchor point for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological properties. Additionally, the tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets and improve its pharmacokinetic profile.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate protein-protein interactions, enzyme activity, and signaling pathways relevant to human diseases. The structural features of 1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole make it an intriguing candidate for such studies. For instance, the combination of the indole ring, sulfonyl group, and aromatic substituents could potentially interact with specific binding sites on target proteins, leading to therapeutic effects.

One area of active investigation is the use of indole derivatives in oncology research. Several studies have demonstrated that indole-based compounds can induce apoptosis in cancer cells and inhibit tumor growth by targeting key signaling pathways involved in cell proliferation and survival. The unique structural motif of 1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole may offer advantages over existing agents by providing a more selective or potent interaction with cancer-specific targets.

The methoxy group in this compound is another important feature that can influence its biological activity. Methoxy-substituted aromatic compounds are known to exhibit various pharmacological effects, including anti-inflammatory and analgesic properties. The presence of this group in 1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole may contribute to its overall bioactivity by enhancing solubility or facilitating interaction with biological receptors.

In addition to its potential therapeutic applications, this compound may also serve as a valuable intermediate in the synthesis of more complex molecules. The versatility of its structure allows for further functionalization at multiple positions, enabling chemists to explore a wide range of derivatives with tailored properties. Such flexibility is crucial in drug discovery pipelines where lead optimization often involves iterative modifications based on structural motifs similar to those found in natural products or existing drugs.

The synthesis of 1-(3-tert-butyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Modern synthetic methodologies often employ transition metal catalysis or palladium-based cross-coupling reactions to achieve efficient construction of the indole core and sulfonyl linkage. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

Evaluation of the pharmacological profile of new compounds typically involves both in vitro and in vivo studies to assess their efficacy and safety profiles. Initial screening assays may focus on assessing interactions with enzymes or receptors relevant to specific diseases. Positive results from these preliminary studies often lead to more comprehensive evaluations using animal models before moving on to human clinical trials if applicable.

The development of novel pharmaceutical agents is a lengthy process that requires collaboration across multiple disciplines including organic chemistry, medicinal chemistry, pharmacology, biochemistry,and computational biology. Computational methods such as molecular docking simulations can provide insights into how potential drug candidates interact with biological targets at an atomic level before experimental validation becomes necessary.

As research continues into new therapeutic strategies,indole derivatives remain an important class of compounds worthy of exploration due their diverse biological activities .The unique structural features make them particularly interesting candidates for future drug development efforts .With ongoing advances being made regularly ,it is likely that more applications will be uncovered for this type molecule over time .